Cas no 2034251-40-4 (5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide
• CAS No: 2034251-40-4
• MF: C₁₆H₁₃ClN₂O₄S
• MW: 364.8034
• CID: 5347495
• Update Time: 2025-05-23

5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide
• 5-chloro-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)thiophene-2-carboxamide

• Inchi： 1S/C16H13ClN2O4S/c17-13-7-6-12(24-13)15(21)18-11(10-4-2-1-3-5-10)8-19-14(20)9-23-16(19)22/h1-7,11H,8-9H2,(H,18,21)
• InChI Key： CVMVMIXVCYPJNC-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C(N([H])C([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])N2C(=O)OC([H])([H])C2=O)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 512
• XLogP3: 3.2
• Topological Polar Surface Area: 104

Additional information on 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide

Introduction to 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide (CAS No. 2034251-40-4)

5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034251-40-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. This core is functionalized with various substituents that contribute to its unique chemical properties and biological interactions. Specifically, the presence of a chloro group at the 5-position of the thiophene ring and a carboxamide functional group at the 2-position introduces specific reactivity and binding capabilities.

One of the most intriguing aspects of 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide is its potential as a pharmacophore. The combination of the thiophene ring with the dioxolane and phenethylamino moieties creates a complex scaffold that can interact with biological targets in diverse ways. This structural complexity has led to its investigation in various pharmacological contexts, particularly in the search for novel inhibitors and modulators of key biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. These computational tools have been instrumental in identifying how 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide interacts with proteins and other biomolecules. For instance, studies have suggested that the compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

In vitro studies have demonstrated that this compound exhibits notable activity against several targets relevant to human health. The presence of the carboxamide group allows for hydrogen bonding interactions, which are crucial for binding to biological receptors. Additionally, the electron-rich phenethylamino moiety can engage in π-stacking interactions with aromatic residues in proteins, further stabilizing the binding interface.

The dioxolane ring in the structure is particularly interesting as it introduces rigidity and specific conformational constraints. This rigidity can be advantageous in drug design, as it helps to optimize the fit between the molecule and its target site. The oxazolidinone moiety also contributes to the overall solubility and bioavailability of the compound, which are critical factors in drug development.

Current research is exploring the potential applications of 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide in treating various diseases. Preliminary findings suggest that it may have therapeutic potential in conditions such as neurodegenerative disorders and autoimmune diseases. The compound's ability to modulate key signaling pathways has opened up new avenues for treatment strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the synthetic process. These methods not only improve efficiency but also enhance scalability for potential industrial production.

The safety profile of 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]thiophene-2-carboxamide is currently under investigation through rigorous toxicological studies. Understanding its metabolic pathways and potential side effects is essential for assessing its suitability for clinical use. Collaborative efforts between chemists, biologists, and pharmacologists are crucial in unraveling these aspects.

The future direction of research on this compound includes further exploration of its mechanism of action and development of derivatives with enhanced potency and selectivity. Structural modifications based on computational predictions can help tailor the molecule for specific therapeutic applications. Additionally, preclinical studies are needed to validate its efficacy and safety before moving into human trials.

The significance of 5-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-y)]lphenylethyl]thiophene -carboxamide lies not only in its unique chemical structure but also in its potential to address unmet medical needs. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one hold promise for improving human health outcomes.